Cas no 4251-21-2 (3,3'-(1,4-Phenylene)dipropanoic acid)

• Product Name: 3,3'-(1,4-Phenylene)dipropanoic acid
• CAS No: 4251-21-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00002779
• CID: 330069
• PubChem ID: 24851076
• Update Time: 2025-08-02

3,3'-(1,4-Phenylene)dipropanoic acid Chemical and Physical Properties

Names and Identifiers

• p-Phenylenedipropionic acid
• 1,4-Benzenedipropanoicacid
• 3,3'-(1,4-Phenylene)dipropanoic acid
• 3-[4-(2-carboxyethyl)phenyl]propanoic acid
• 1,4-benzenediacrylic acid
• 1,4-Phenylenedipropionic acid
• 3,3'-p-Phenylen-di-propionsaeure
• 3,3'-p-phenylene-di-propionic acid
• p-benzenedipropanoic acid
• 1,4-Benzenedipropanoic acid
• 1,4-Benzenedipropionic acid
• J-800217
• 3,3'-(p-Phenylene)dipropionic acid
• FT-0645385
• UNII-PZE427KW83
• 1,4-Phenylenedipropionic acid, 98%
• CS-0157561
• 4251-21-2
• p-phenylene dipropionic acid
• p-Phenylenedipropionicacid
• AKOS001738143
• 3,3'-(1,4-phenylene)dipropionic acid
• BS-17253
• MFCD00002779
• D83173
• SCHEMBL69746
• AB89916
• A825918
• Propionic acid, 3-[4-(2-carboxyethyl)phenyl]-
• J-640216
• EINECS 224-215-6
• NS00031196
• PZE427KW83
• DTXSID70195295
• STK664519
• DB-011634
• 3,3'-benzene-1,4-diyldipropanoic acid
• ALBB-024099
• DTXCID80117786

• MDL： MFCD00002779
• Inchi： 1S/C12H14O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-4H,5-8H2,(H,13,14)(H,15,16)
• InChI Key： DFOCUWFSRVQSNI-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Light yellow or gray white powder
• Density: 1.1995 (rough estimate)
• Melting Point: 231-234 °C (lit.)
• Boiling Point: 323.41°C (rough estimate)
• Flash Point: 224.3°C
• Refractive Index: 1.5130 (estimate)
• PSA: 74.60000
• LogP: 1.72100
• Solubility: Not determined

3,3'-(1,4-Phenylene)dipropanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids